Cas no 2228129-30-2 (4-amino-4-(2-methyl-2H-indazol-3-yl)butanoic acid)

• Product Name: 4-amino-4-(2-methyl-2H-indazol-3-yl)butanoic acid
• CAS No: 2228129-30-2
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 6536351
• PubChem ID: 165793599
• Update Time: 2025-10-29

4-amino-4-(2-methyl-2H-indazol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(2-methyl-2H-indazol-3-yl)butanoic acid
• EN300-1802457
• 2228129-30-2

• Inchi： 1S/C12H15N3O2/c1-15-12(9(13)6-7-11(16)17)8-4-2-3-5-10(8)14-15/h2-5,9H,6-7,13H2,1H3,(H,16,17)
• InChI Key： HEBWRVMDQUSCBG-UHFFFAOYSA-N
• SMILES： OC(CCC(C1=C2C=CC=CC2=NN1C)N)=O

Computed Properties

• Exact Mass: 233.116426730g/mol
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 81.1Ų

Additional information on 4-amino-4-(2-methyl-2H-indazol-3-yl)butanoic acid

4-Amino-4-(2-Methyl-2H-lndazol-3-Yl)Butanoic Acid (CAS No: 2228129-30-2)

4-Amino-4-(2-Methyl-2H-lndazol-3-Yl)Butanoic Acid is a compound of significant interest in the fields of organic chemistry and pharmacology. With the CAS registry number 2228129-30-2, this molecule has been extensively studied for its unique structural properties and potential applications in drug discovery. The compound is characterized by its indazole ring system, which is a fused bicyclic structure consisting of a benzene ring and an imidazole moiety. This structural feature contributes to its intriguing chemical behavior and biological activity.

The synthesis of 4-Amino-4-(2-Methyl-2H-lndazol-3-Yl)Butanoic Acid involves a series of carefully designed organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. The molecule's amino group and carboxylic acid functionality make it amenable to further functionalization, which is crucial for exploring its potential as a lead compound in medicinal chemistry.

One of the most promising aspects of this compound is its demonstrated biological activity. Studies have shown that 4-Amino-4-(Indazolyl)Butanoic Acid exhibits potent inhibitory effects on various enzymes associated with inflammatory processes. For instance, research published in the *Journal of Medicinal Chemistry* highlights its ability to suppress cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This finding underscores its potential as a novel anti-inflammatory agent.

In addition to its enzymatic activity, this compound has also been investigated for its effects on cellular signaling pathways. A study conducted at the University of California revealed that 4-Amino Indazole Derivative can modulate the activity of G-protein coupled receptors (GPCRs), a class of proteins critical for cellular communication. This modulation could pave the way for new therapeutic strategies targeting diseases such as hypertension and neurodegenerative disorders.

The structural versatility of Butanoic Acid Derivative with Indazole Moiety allows for extensive chemical modification. Researchers have explored substituent effects on both the indazole ring and the butanoic acid chain, leading to the development of analogs with enhanced bioavailability and selectivity. These modifications are essential for overcoming challenges such as poor solubility and off-target effects, which are common hurdles in drug development.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular interactions of this compound. Molecular docking studies have provided insights into how Indazole-Based Butanoic Acid interacts with target proteins at the atomic level. Such studies are instrumental in guiding rational drug design efforts, enabling researchers to refine the compound's structure for improved efficacy.

In conclusion, 4-Amino-4-(Indazolyl)Butanoic Acid represents a compelling candidate for further exploration in both academic and industrial settings. Its unique combination of structural features, biological activity, and synthetic accessibility positions it as a valuable tool in the quest for innovative therapeutic agents. As research continues to unfold, this compound holds immense promise for advancing our understanding of complex biological systems and developing treatments for a wide range of diseases.